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Compound of Interest

Compound Name: SDI-118

Cat. No.: B12373101 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like SDI-118 are paramount to laboratory safety and environmental

responsibility. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for

the novel procognitive SV2A modulator SDI-118 is not publicly available, a risk-based approach

guided by general laboratory safety principles should be adopted. This guide provides a

framework for making informed decisions on the disposal of research-grade chemicals where

specific institutional or supplier guidance is absent.

Understanding SDI-118: Known Characteristics
SDI-118 is identified as an orally active, small molecule modulator of the synaptic vesicle

glycoprotein 2A (SV2A).[1] Clinical trial data has provided some insight into its biological activity

and safety profile in humans, which can inform a preliminary risk assessment for handling and

disposal.
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Characteristic Description Source

Compound Type
Small molecule, novel

procognitive SV2A modulator
[2][3]

Mechanism of Action

Modulates the activity of

synaptic vesicle glycoprotein

2A (SV2A) in the brain.

[1][2]

Reported Biological Effects
Shows cognitive-enhancing

effects in animal models.[2][3]
[2][3]

Adverse Events (Human Trials)

At tested doses, reported

adverse events were mainly

mild dizziness, hypersomnia,

and somnolence.[2][3]

[2][3]

Formulation in Trials

Administered as a liquid

formulation and as a powder in

a capsule.

[2]

Standard Operating Procedure for Disposal of
Research Chemicals without an SDS
In the absence of a specific SDS for SDI-118, the following procedural steps should be

followed in consultation with your institution's Environmental Health and Safety (EHS)

department.

Step 1: Preliminary Hazard Assessment

Review available literature: Gather all known information about SDI-118, including its

chemical class, biological targets, and any reported toxicity or adverse effects.[1][2][3]

Consider the solvent: If SDI-118 is in solution, the disposal procedure will be heavily

influenced by the hazards of the solvent. For instance, solutions in halogenated solvents will

have different disposal requirements than those in flammable solvents like ethanol or DMSO.
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Evaluate the concentration: The concentration of the compound in solution or the total

quantity of pure compound will impact the level of hazard and the appropriate disposal route.

Step 2: Consult Institutional and Regulatory Guidelines

Contact your EHS department: This is a critical step. Your institution's EHS professionals are

the ultimate authority on chemical waste disposal and can provide guidance based on local,

state, and federal regulations.

Refer to general chemical waste procedures: Familiarize yourself with your institution's

guidelines for disposing of chemical waste, particularly for compounds with unknown or

incomplete hazard profiles.

Step 3: Segregation and Labeling

Do not mix with other waste streams: Until a definitive disposal route is determined, keep

waste containing SDI-118 separate from other chemical waste.

Properly label the waste container: The container should be clearly labeled with the name of

the compound ("SDI-118"), the solvent (if any), the estimated concentration or quantity, and

the date. Mark it as "Caution: Compound with Limited Safety Data."

Step 4: Waste Collection and Disposal

Follow EHS instructions: Your EHS department will provide specific instructions for the

collection and disposal of the waste. This may involve placing it in a designated satellite

accumulation area for hazardous waste.

Personal Protective Equipment (PPE): When handling waste containing SDI-118, always

wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Decision Workflow for Disposal of Uncharacterized
Research Compounds
The following diagram illustrates a logical workflow for determining the appropriate disposal

path for a research chemical like SDI-118, for which a specific Safety Data Sheet is

unavailable.
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Disposal Decision Workflow for Uncharacterized Compounds

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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